Cas no 714906-18-0 (3-(2-chloroethyl)-1-azabicyclo2.2.2octane)
714906-18-0 structure
Product name:3-(2-chloroethyl)-1-azabicyclo2.2.2octane
3-(2-chloroethyl)-1-azabicyclo2.2.2octane Chemical and Physical Properties
Names and Identifiers
-
- 1-Azabicyclo[2.2.2]octane, 3-(2-chloroethyl)-
- 714906-18-0
- 3-(2-CHLOROETHYL)-1-AZABICYCLO[2.2.2]OCTANE
- EN300-1693911
- 3-(2-chloroethyl)-1-azabicyclo2.2.2octane
-
- Inchi： 1S/C9H16ClN/c10-4-1-9-7-11-5-2-8(9)3-6-11/h8-9H,1-7H2
- InChI Key： IGBNYQRUPZGWRZ-UHFFFAOYSA-N
- SMILES： ClCCC1CN2CCC1CC2
Computed Properties
- Exact Mass: 173.0971272g/mol
- Monoisotopic Mass: 173.0971272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- Density: 1.08±0.1 g/cm3(Predicted)
- Boiling Point: 236.3±13.0 °C(Predicted)
- pka: 10.65±0.33(Predicted)
3-(2-chloroethyl)-1-azabicyclo2.2.2octane Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1693911-0.25g |
3-(2-chloroethyl)-1-azabicyclo[2.2.2]octane |
714906-18-0 | 0.25g |
$1249.0 | 2023-09-20 | ||
| Enamine | EN300-1693911-2.5g |
3-(2-chloroethyl)-1-azabicyclo[2.2.2]octane |
714906-18-0 | 2.5g |
$2660.0 | 2023-09-20 | ||
| Enamine | EN300-1693911-1g |
3-(2-chloroethyl)-1-azabicyclo[2.2.2]octane |
714906-18-0 | 1g |
$1357.0 | 2023-09-20 | ||
| Enamine | EN300-1693911-5g |
3-(2-chloroethyl)-1-azabicyclo[2.2.2]octane |
714906-18-0 | 5g |
$3935.0 | 2023-09-20 | ||
| Enamine | EN300-1693911-10g |
3-(2-chloroethyl)-1-azabicyclo[2.2.2]octane |
714906-18-0 | 10g |
$5837.0 | 2023-09-20 | ||
| Enamine | EN300-1693911-1.0g |
3-(2-chloroethyl)-1-azabicyclo[2.2.2]octane |
714906-18-0 | 1g |
$1357.0 | 2023-06-04 | ||
| Enamine | EN300-1693911-5.0g |
3-(2-chloroethyl)-1-azabicyclo[2.2.2]octane |
714906-18-0 | 5g |
$3935.0 | 2023-06-04 | ||
| Enamine | EN300-1693911-10.0g |
3-(2-chloroethyl)-1-azabicyclo[2.2.2]octane |
714906-18-0 | 10g |
$5837.0 | 2023-06-04 | ||
| Enamine | EN300-1693911-0.5g |
3-(2-chloroethyl)-1-azabicyclo[2.2.2]octane |
714906-18-0 | 0.5g |
$1302.0 | 2023-09-20 | ||
| Enamine | EN300-1693911-0.05g |
3-(2-chloroethyl)-1-azabicyclo[2.2.2]octane |
714906-18-0 | 0.05g |
$1140.0 | 2023-09-20 |
3-(2-chloroethyl)-1-azabicyclo2.2.2octane Related Literature
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1. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
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M. Rodrigues,L. Russo,E. Aguiló,L. Rodríguez,I. Ott,L. Pérez-García RSC Adv., 2016,6, 2202-2209
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Yan-Yan Li,Hua Lin RSC Adv., 2017,7, 8082-8089
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Wolfgang Schrader,Saroj K. Panda,Klaus J. Brockmann,Thorsten Benter Analyst, 2008,133, 867-869
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D. Ogończyk,J. Węgrzyn,P. Jankowski,B. Dąbrowski,P. Garstecki Lab Chip, 2010,10, 1324-1327
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